Cas no 425611-20-7 (4-bromo-N-(3,5-dimethoxyphenyl)benzamide)

• Product Name: 4-bromo-N-(3,5-dimethoxyphenyl)benzamide
• CAS No: 425611-20-7
• MF: C₁₅H₁₄BrNO₃
• MW: 336.18056344986
• CID: 1515042
• PubChem ID: 875643
• Update Time: 2025-06-10

4-bromo-N-(3,5-dimethoxyphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-(3,5-dimethoxyphenyl)benzamide
• Benzamide, 4-bromo-N-(3,5-dimethoxyphenyl)-
• CBMicro_011751
• AKOS000178108
• 425611-20-7
• Oprea1_336516
• BIM-0011749.P001
• CB14936
• SCHEMBL12218147
• STK208015
• starbld0004684
• AB00103991-01
• SMSF0016937
• Cambridge id 6192090
• 4-bromo-N-(3,5-dimethoxyphenyl)benzamide

• MDL： MFCD00751204
• Inchi： 1S/C15H14BrNO3/c1-19-13-7-12(8-14(9-13)20-2)17-15(18)10-3-5-11(16)6-4-10/h3-9H,1-2H3,(H,17,18)
• InChI Key： PMOWYLJCSTXHEK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(NC1C=C(C=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 335.01571g/mol
• Monoisotopic Mass: 335.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 47.6Ų

Additional information on 4-bromo-N-(3,5-dimethoxyphenyl)benzamide

Research Brief on 4-bromo-N-(3,5-dimethoxyphenyl)benzamide (CAS: 425611-20-7): Recent Advances and Applications

The compound 4-bromo-N-(3,5-dimethoxyphenyl)benzamide (CAS: 425611-20-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile scaffold for drug discovery and development. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. Recent studies highlight its role as a key intermediate in the synthesis of more complex molecules with promising pharmacological properties.

Recent advancements in synthetic chemistry have enabled more efficient and scalable routes for the production of 4-bromo-N-(3,5-dimethoxyphenyl)benzamide. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel palladium-catalyzed coupling reaction that significantly improves the yield and purity of this compound. The optimized synthetic pathway not only reduces production costs but also minimizes the generation of hazardous by-products, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

In terms of biological activity, 4-bromo-N-(3,5-dimethoxyphenyl)benzamide has shown promising results as a modulator of protein-protein interactions (PPIs). A recent in vitro study revealed its ability to selectively inhibit the interaction between p53 and MDM2, a critical pathway in cancer cell proliferation. The compound exhibited nanomolar affinity for the MDM2 binding pocket, making it a potential lead compound for the development of novel anticancer therapeutics. Further structural-activity relationship (SAR) studies are underway to optimize its pharmacokinetic properties.

Beyond oncology, researchers have explored the application of 4-bromo-N-(3,5-dimethoxyphenyl)benzamide in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported its neuroprotective effects in models of Alzheimer's disease, where it demonstrated the ability to reduce tau protein aggregation and mitigate oxidative stress in neuronal cells. These findings suggest its potential as a multifunctional agent targeting multiple pathological pathways in neurodegenerative disorders.

The compound's unique chemical structure, featuring both bromo and dimethoxyphenyl moieties, contributes to its diverse biological activities. Computational modeling studies have provided insights into its binding modes with various biological targets, facilitating the rational design of derivatives with enhanced specificity and potency. Several pharmaceutical companies have included 4-bromo-N-(3,5-dimethoxyphenyl)benzamide in their drug discovery pipelines, particularly for hard-to-treat cancers and CNS disorders.

Despite these promising developments, challenges remain in translating these findings into clinical applications. The compound's solubility and metabolic stability require further optimization to improve its drug-like properties. Additionally, comprehensive toxicological studies are needed to assess its safety profile. Ongoing research efforts are addressing these limitations through structural modifications and formulation strategies.

In conclusion, 4-bromo-N-(3,5-dimethoxyphenyl)benzamide (CAS: 425611-20-7) represents a valuable chemical entity with broad potential in medicinal chemistry. Its versatility as a synthetic intermediate and its diverse biological activities make it a compelling subject for continued research. As synthetic methodologies advance and our understanding of its mechanism of action deepens, this compound may pave the way for novel therapeutic agents addressing unmet medical needs.